Cas no 63878-53-5 (2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetramethoxyphenyl)-)

2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetramethoxyphenyl)- structure
63878-53-5 structure
Product Name:2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetramethoxyphenyl)-
CAS No:63878-53-5
MF:C19H20O5
MW:328.359106063843
CID:960989
PubChem ID:629998
Update Time:2025-04-19

2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetramethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propen-1-one, 3-phenyl-1-(2,3,4,6-tetramethoxyphenyl)-
    • DB-324116
    • 63878-53-5
    • Inchi: 1S/C19H20O5/c1-21-15-12-16(22-2)18(23-3)19(24-4)17(15)14(20)11-10-13-8-6-5-7-9-13/h5-12H,1-4H3/b11-10+
    • InChI Key: FFFNVXJUSGYQSV-ZHACJKMWSA-N
    • SMILES: COC1C(OC)=C(OC)C(C(/C=C/C2C=CC=CC=2)=O)=C(OC)C=1

Computed Properties

  • Exact Mass: 328.13107373g/mol
  • Monoisotopic Mass: 328.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 7
  • Complexity: 416
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.23
  • Topological Polar Surface Area: 54Ų
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